Organic Pollutant Standards
  • Carbon disulfide
    Carbon disulfide
    • Cat. No.:
    • B031411
    • CAS No.:
    • 75-15-0
    • Molecular Formula:
    • CS2
    • Molecular Weight:
    • 76.15 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Aniline
    Aniline
    • Cat. No.:
    • B041778
    • CAS No.:
    • 62-53-3
    • Molecular Formula:
    • C6H7N
      C6H7N
      C6H5NH2
    • Molecular Weight:
    • 93.13 g/mol
    Description
    Aniline is a clear to slightly yellow liquid with a characteristic odor. It does not readily evaporate at room temperature. Aniline is slightly soluble in water and mixes readily with most organic solvents. Anil...
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  • 2-Butanol
    2-Butanol
    • Cat. No.:
    • B046777
    • CAS No.:
    • 78-92-2
    • Molecular Formula:
    • C4H10O
      CH3CHOHCH2CH3
      C4H10O
    • Molecular Weight:
    • 74.12 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
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  • 2,4-Diisocyanato-1-methylbenzene
    2,4-Diisocyanato-1-methylbenzene
    • Cat. No.:
    • B125308
    • CAS No.:
    • 584-84-9
    • Molecular Formula:
    • C9H6N2O2
      CH3C6H3(NCO)2
      C9H6N2O2
    • Molecular Weight:
    • 174.16 g/mol
    Description
    2,4-TDI is an environmental contaminant belonging to the class of diisocyanates. It is commercially used as a starting material for varnishes, paints, elastomers, polyurethane foams, wire enamels, etc.
    Toluen...
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  • Bromodichloromethane
    Bromodichloromethane
    • Cat. No.:
    • B127517
    • CAS No.:
    • 75-27-4
    • Molecular Formula:
    • CHBrCl2
    • Molecular Weight:
    • 163.83 g/mol
    Description
    Bromodichloromethane (BDCM) is the most common trihalomethane (THM). It is a disinfection by-product identified in drinking water after chlorination, which appears to be carcinogenic and toxic. THMs are not only...
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  • Methanol
    Methanol
    • Cat. No.:
    • B129727
    • CAS No.:
    • 67-56-1
    • Molecular Formula:
    • CH4O
      CH4O
      CH3OH
    • Molecular Weight:
    • 32.042 g/mol
    Description
    Methanol is the primary alcohol that is the simplest aliphatic alcohol, comprising a methyl and an alcohol group. It has a role as an amphiprotic solvent, a fuel, a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a Mycoplasma genitalium metabolite. It is an alkyl alcohol, a one-carbon compound, a volatile organic compound and a primary alcohol. It is a conjugate acid of a methoxide.
    Methanol is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
    Methanol is released to the environment during industrial uses and naturally from volcanic gases, vegetation, and microbes. Exposure may occur from ambient air and during the use of solvents. Acute (short-term) or chronic (long-term) exposure of humans to methanol by inhalation or ingestion may result in blurred vision, headache, dizziness, and nausea. No information is available on the reproductive, developmental, or carcinogenic effects of methanol in humans. Birth defects have been observed in the offspring of rats and mice exposed to methanol by inhalation. EPA has not classified methanol with respect to carcinogenicity.
    Methanol is a natural product found in Origanum minutiflorum, Parthenium incanum, and other organisms with data available.
    Methyl Alcohol is used as a solvent and as an intermediate in chemical synthesis. Component of deicing mixtures and preservatives. Toxic.
    Wood is the hard, fibrous substance composing most of the stem and branches of a tree or shrub, and lying beneath the bark;  the xylem.
    Methanol can cause developmental toxicity according to The National Toxicology Program.
    Methanol is the simplest alcohol, and is a light, volatile, colourless, flammable, poisonous liquid with a distinctive odor that is somewhat milder and sweeter than ethanol (Wikipedia). Methanol is responsible for accidental, suicidal, and epidemic poisonings, resulting in death or permanent sequelae. Toxicity is due to the metabolic products of alcohol dehydrogenase (ADH) and aldehyde dehydrogenase. (A7768). The rapid and accurate diagnosis of toxic alcohol poisoning due to methanol (methyl alcohol) is paramount in preventing serious adverse outcomes. The quantitative measurement of specific serum levels of methanol using gas chromatography is expensive, time consuming and generally only available at major tertiary-care facilities. (A7769).
    A colorless, flammable liquid used in the manufacture of FORMALDEHYDE and ACETIC ACID, in chemical synthesis, antifreeze, and as a solvent. Ingestion of methanol is toxic and may cause blindness.
    See also: Methoxide (conjugate)."> Methanol appears as a colorless fairly volatile liquid with a faintly sweet pungent odor like that of ethyl alcohol. Completely mixes with water. The vapors are slightly heavier than air and may travel some dist...
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  • 2,3-Butanedione
    2,3-Butanedione
    • Cat. No.:
    • B143835
    • CAS No.:
    • 431-03-8
    • Molecular Formula:
    • C4H6O2
      CH3COCOCH3
      C4H6O2
    • Molecular Weight:
    • 86.09 g/mol
    Description
    Diacetyl appears as a clear colorless liquid with a strong chlorine-like odor. Flash point 80 °F. Less dense than water. Vapors heavier than air.
    Butane-2,3-dione is an alpha-diketone that is butane substitut...
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  • Ethanol
    Ethanol
    • Cat. No.:
    • B145695
    • CAS No.:
    • 64-17-5
    • Molecular Formula:
    • C2H6O
      CH3CH2OH
      C2H6O
    • Molecular Weight:
    • 46.07 g/mol
    Description
    Ethanol with a small amount of an adulterant added so as to be unfit for use as a beverage.
    Ethanol appears as a clear colorless liquid with a characteristic vinous odor and pungent taste. Flash point 55 °F. ...
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  • Propyl acetate
    Propyl acetate
    • Cat. No.:
    • B149987
    • CAS No.:
    • 109-60-4
    • Molecular Formula:
    • C5H10O2
      C5H10O2
      CH3COOCH2CH2CH3
    • Molecular Weight:
    • 102.13 g/mol
    Description
    N-propyl acetate appears as a clear colorless liquid with a pleasant odor. Flash point 58 °F. Less dense than water, Vapors are heavier than air.
    Propyl acetate is an acetate ester obtained by the formal cond...
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  • 1,1,2,2-Tetrachloroethane
    1,1,2,2-Tetrachloroethane
    • Cat. No.:
    • B165197
    • CAS No.:
    • 79-34-5
    • Molecular Formula:
    • C2H2Cl4
      CHCl2CHCl2
      C2H2Cl4
    • Molecular Weight:
    • 167.8 g/mol
    Description
    1,1,2,2-Tetrachloroethane (TeCA) is a chlorine containing hydrocarbon solvent useful for dissolution of cellulose acetate, fat, waxes, greases, rubber and sulfur. It is widely used in the manufacturing of polyme...
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